Cas no 2229630-76-4 (tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate
• CAS No: 2229630-76-4
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 6259067
• PubChem ID: 165826762
• Update Time: 2025-11-05

tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate
• 2229630-76-4
• EN300-1873879

• Inchi： 1S/C17H28N2O2/c1-16(2,3)21-15(20)19-14(11-17(4,5)12-18)13-9-7-6-8-10-13/h6-10,14H,11-12,18H2,1-5H3,(H,19,20)
• InChI Key： ARXHNDVTPOAMGB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)CC(C)(C)CN)=O

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate

Research Brief on tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate (CAS: 2229630-76-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate (CAS: 2229630-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting protease enzymes and receptor modulators. Recent studies have highlighted its potential in the development of novel therapeutics for conditions such as cancer, neurodegenerative diseases, and infectious diseases.

One of the primary applications of tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate is its role as a building block in peptide mimetics and small-molecule inhibitors. Its unique structural features, including the tert-butyl carbamate protecting group and the phenylbutylamine moiety, make it a versatile scaffold for drug discovery. Researchers have utilized this compound to develop inhibitors of enzymes like cathepsins and kinases, which are implicated in various pathological processes.

In a recent study published in the Journal of Medicinal Chemistry, the compound was employed in the synthesis of a series of novel cathepsin B inhibitors. The study demonstrated that derivatives of tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate exhibited potent inhibitory activity against cathepsin B, an enzyme overexpressed in several cancer types. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions and mechanism of inhibition, providing valuable insights for further optimization.

Another significant application of this compound is in the field of neurodegenerative disease research. A study in ACS Chemical Neuroscience reported the use of tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate as a precursor for the synthesis of gamma-secretase modulators. These modulators have shown promise in reducing the production of amyloid-beta peptides, which are associated with Alzheimer's disease. The study highlighted the compound's ability to enhance the selectivity and potency of gamma-secretase modulators, offering a potential therapeutic strategy for Alzheimer's patients.

From a synthetic chemistry perspective, tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate has also been explored for its utility in asymmetric synthesis and chiral resolution. Its stereogenic centers and functional groups make it a valuable chiral auxiliary in the preparation of enantiomerically pure compounds. Recent advancements in catalytic methods have further expanded its applications, enabling more efficient and sustainable synthetic routes.

In conclusion, tert-butyl N-(4-amino-3,3-dimethyl-1-phenylbutyl)carbamate (CAS: 2229630-76-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to synthetic chemistry, with recent studies underscoring its potential in addressing unmet medical needs. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.